Cas no 1249044-16-3 (1-(Methylsulfonyl)cyclopropanecarbonitrile)
1-(Methylsulfonyl)cyclopropanecarbonitrile is a versatile cyclopropane derivative featuring both a methylsulfonyl and a nitrile functional group. This compound is of significant interest in organic synthesis and pharmaceutical research due to its reactive moieties, which enable diverse transformations, including nucleophilic substitutions and cycloadditions. The methylsulfonyl group enhances electrophilicity, while the nitrile group offers further functionalization potential. Its rigid cyclopropane backbone contributes to steric constraints, making it valuable for studying structure-activity relationships. The compound is typically used as an intermediate in the development of bioactive molecules, agrochemicals, and materials science applications. High purity and stability under standard conditions ensure reliable performance in synthetic workflows.
1249044-16-3 structure
Product Name:1-(Methylsulfonyl)cyclopropanecarbonitrile
CAS No:1249044-16-3
MF:C5H7NO2S
MW:145.179579973221
MDL:MFCD16766454
CID:2120357
PubChem ID:54445839
Update Time:2025-05-27
1-(Methylsulfonyl)cyclopropanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(methylsulfonyl)cyclopropanecarbonitrile
- 1-methanesulfonylcyclopropane-1-carbonitrile
- Cyclopropanecarbonitrile, 1-(methylsulfonyl)-
- SCHEMBL14734082
- AKOS011762541
- CS-0309089
- AS-42201
- 1249044-16-3
- MFCD16766454
- EN300-156172
- 1-methylsulfonylcyclopropane-1-carbonitrile
- DA-13607
- 1-(Methylsulfonyl)cyclopropanecarbonitrile
-
- MDL: MFCD16766454
- Inchi: 1S/C5H7NO2S/c1-9(7,8)5(4-6)2-3-5/h2-3H2,1H3
- InChI Key: WRLGBOYPWRGXFW-UHFFFAOYSA-N
- SMILES: S(C)(C1(C#N)CC1)(=O)=O
Computed Properties
- Exact Mass: 145.01974964g/mol
- Monoisotopic Mass: 145.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.3
- XLogP3: -0.3
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 393.9±21.0 °C at 760 mmHg
- Flash Point: 192.0±22.1 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
1-(Methylsulfonyl)cyclopropanecarbonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(Methylsulfonyl)cyclopropanecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB489979-1 g |
1-(Methylsulfonyl)cyclopropanecarbonitrile; . |
1249044-16-3 | 1g |
€1,180.00 | 2022-03-01 | ||
| TRC | M222248-10mg |
1-(Methylsulfonyl)cyclopropanecarbonitrile |
1249044-16-3 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M222248-50mg |
1-(Methylsulfonyl)cyclopropanecarbonitrile |
1249044-16-3 | 50mg |
$ 160.00 | 2022-06-04 | ||
| TRC | M222248-100mg |
1-(Methylsulfonyl)cyclopropanecarbonitrile |
1249044-16-3 | 100mg |
$ 230.00 | 2022-06-04 | ||
| Enamine | EN300-156172-0.05g |
1-methanesulfonylcyclopropane-1-carbonitrile |
1249044-16-3 | 95% | 0.05g |
$227.0 | 2023-08-31 | |
| Enamine | EN300-156172-0.1g |
1-methanesulfonylcyclopropane-1-carbonitrile |
1249044-16-3 | 95% | 0.1g |
$337.0 | 2023-08-31 | |
| Enamine | EN300-156172-0.25g |
1-methanesulfonylcyclopropane-1-carbonitrile |
1249044-16-3 | 95% | 0.25g |
$481.0 | 2023-08-31 | |
| Enamine | EN300-156172-0.5g |
1-methanesulfonylcyclopropane-1-carbonitrile |
1249044-16-3 | 95% | 0.5g |
$758.0 | 2023-08-31 | |
| Enamine | EN300-156172-1.0g |
1-methanesulfonylcyclopropane-1-carbonitrile |
1249044-16-3 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-156172-2.5g |
1-methanesulfonylcyclopropane-1-carbonitrile |
1249044-16-3 | 95% | 2.5g |
$2040.0 | 2023-08-31 |
1-(Methylsulfonyl)cyclopropanecarbonitrile Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
1249044-16-3 (1-(Methylsulfonyl)cyclopropanecarbonitrile) Related Products
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